Cas no 1798489-42-5 (3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide)

• Product Name: 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide
• CAS No: 1798489-42-5
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 5374980
• Update Time: 2025-06-14

3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide

• Inchi： 1S/C15H20BrNO3/c16-13-4-2-1-3-12(13)5-6-14(18)17-11-15(19)7-9-20-10-8-15/h1-4,19H,5-11H2,(H,17,18)
• InChI Key： NJNQENKTGIIEQM-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCOCC1)(=O)CCC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide

Comprehensive Overview of 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide (CAS No. 1798489-42-5)

3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide (CAS No. 1798489-42-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its bromophenyl and hydroxyoxan functional groups, serves as a versatile intermediate in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as it exhibits promising interactions with various biological targets.

The molecular structure of 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide includes a 2-bromophenyl moiety, which is known for its electron-withdrawing properties, and a 4-hydroxyoxan-4-yl group, which contributes to its solubility and stability. These features make it a valuable candidate for structure-activity relationship (SAR) studies, a hot topic in modern pharmacology. Recent trends in AI-driven drug design have further highlighted the importance of such compounds, as they can be optimized using computational models to enhance their efficacy and reduce side effects.

In the context of biochemical research, 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide has been explored for its potential role in modulating enzyme activity. For instance, its amide linkage and hydroxyl group make it a plausible candidate for inhibiting specific proteases or kinases, which are critical in diseases like cancer and neurodegenerative disorders. This aligns with the growing demand for targeted therapies, a frequently searched topic in biomedical literature and healthcare innovation.

Another area of interest is the compound's potential in green chemistry applications. With increasing focus on sustainable synthesis methods, researchers are investigating how 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide can be produced using eco-friendly catalysts or solvent-free reactions. This resonates with the global push toward environmentally friendly practices, a topic frequently queried in scientific databases and industry reports.

From a technical perspective, the synthesis of 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide involves multi-step organic reactions, including amide coupling and halogenation. These processes are often optimized for high yield and purity, which are critical for industrial-scale production. The compound's CAS No. 1798489-42-5 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance.

In summary, 3-(2-bromophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide (CAS No. 1798489-42-5) represents a compelling subject of study in pharmaceutical sciences, biochemistry, and green chemistry. Its structural versatility and potential applications align with current research trends, making it a relevant topic for both academic and industrial audiences. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing drug development and sustainable chemistry initiatives.